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Compound of Interest

Compound Name: 2,2-Dimethylbutanal

Cat. No.: B1614802 Get Quote

Essential Safety and Handling Guide for 2,2-
Dimethylbutanal
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for handling

2,2-Dimethylbutanal (CAS No. 2094-75-9). Adherence to these procedures is critical for

ensuring personal safety and maintaining a secure laboratory environment.

Quantitative Data Summary
The following table summarizes key quantitative data for 2,2-Dimethylbutanal, facilitating a

quick assessment of its physical and chemical properties.
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Property Value Reference

Molecular Formula C₆H₁₂O [1][2]

Molecular Weight 100.16 g/mol [1][2]

Appearance Liquid [1]

Boiling Point 103 °C (217.4 °F) [1]

Density 0.801 g/cm³ [1]

Flash Point 6.4 °C (43.5 °F)

Storage Temperature -10 °C (14 °F) [1]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protective equipment is mandatory when handling 2,2-
Dimethylbutanal due to its hazardous nature.
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PPE Category Specifications and Procedures

Eye and Face Protection

Wear tightly fitting safety goggles. For splash

hazards, a face shield is required in addition to

goggles. All eye and face protection must

comply with OSHA's 29 CFR 1910.133 or

European Standard EN166.

Hand Protection

Chemical-resistant, impervious gloves (e.g.,

nitrile or butyl rubber) must be worn. Glove

selection should be based on permeation and

degradation data for volatile aldehydes.

Skin and Body Protection

Wear a flame-retardant lab coat or an anti-static

protective suit to prevent skin contact. Ensure

clothing provides full coverage.

Respiratory Protection

All handling of 2,2-Dimethylbutanal should be

conducted in a certified chemical fume hood to

minimize inhalation of vapors. If a fume hood is

not available or in the case of a large spill, a

NIOSH-approved respirator with an organic

vapor cartridge is required.

Operational Plan: Step-by-Step Handling Protocol
Follow these procedures for the safe handling of 2,2-Dimethylbutanal at every stage.

3.1. Pre-Handling Preparations

Verify Equipment: Ensure a certified chemical fume hood is operational.

Assemble PPE: Put on all required personal protective equipment as detailed in Section 2.

Prepare Workspace: Clear the work area of all unnecessary items and ignition sources.

Ensure spill cleanup materials are readily accessible.

3.2. Handling the Chemical
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Grounding: Ground and bond containers when transferring the material to prevent static

discharge.

Dispensing: Use only non-sparking tools for opening and dispensing.

Minimize Exposure: Keep the container tightly closed when not in use. Avoid breathing

vapors, mist, or gas.

Ventilation: Always handle the chemical inside a well-ventilated area, preferably a chemical

fume hood.

3.3. Storage

Container: Store in the original, tightly sealed container.

Location: Keep in a cool, dry, and well-ventilated area away from heat, sparks, open flames,

and other ignition sources.

Segregation: Store separately from strong oxidizing agents, strong acids, and strong bases.

Emergency Procedures
4.1. First Aid Measures
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Exposure Route First Aid Protocol

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial

respiration. Seek immediate medical attention.

Skin Contact

Immediately remove all contaminated clothing.

Flush the affected skin with large amounts of

soap and water for at least 15 minutes. Seek

medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Never

give anything by mouth to an unconscious

person. Seek immediate medical attention.

4.2. Spill Response Protocol

For Minor Spills (less than 100 mL) inside a fume hood:

Alert Personnel: Inform others in the immediate area.

Containment: Absorb the spill with an inert, non-combustible absorbent material such as

vermiculite, sand, or a spill pillow.[2][3]

Cleanup: Using non-sparking tools, carefully collect the absorbent material and place it into a

labeled, sealable container for hazardous waste.[1]

Decontamination: Clean the spill area with a detergent and water solution, and then rinse

with water. Collect all cleaning materials as hazardous waste.[4]

For Major Spills (greater than 100 mL) or any spill outside a fume hood:
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Evacuate: Immediately evacuate the laboratory and alert others.

Isolate: Close the doors to the affected area and prevent entry.

Emergency Contact: From a safe location, contact your institution's Environmental Health

and Safety (EHS) department and emergency services.[1]

Ventilation: If it is safe to do so without entering the spill area, increase ventilation to the

room.

Disposal Plan
Chemical waste, including 2,2-Dimethylbutanal and any contaminated materials, must be

disposed of following institutional and governmental regulations.

5.1. Waste Collection

Solid Waste: Collect all contaminated materials (e.g., gloves, absorbent pads, paper towels)

in a designated, leak-proof, and clearly labeled hazardous waste container.

Liquid Waste: Collect unused 2,2-Dimethylbutanal and solutions containing it in a separate,

sealed, and clearly labeled hazardous waste container. Do not mix with other waste streams

unless approved by EHS.

5.2. Waste Storage

Store waste containers in a designated satellite accumulation area within the laboratory.

Ensure containers are tightly sealed and stored away from incompatible materials.

5.3. Final Disposal

Arrange for a pickup of the hazardous waste through your institution's EHS department or a

licensed chemical waste disposal company.

Under no circumstances should 2,2-Dimethylbutanal or its waste be disposed of down the

drain.
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Visual Safety Guides
The following diagrams illustrate key workflows and potential hazards associated with 2,2-
Dimethylbutanal.
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Caption: Workflow for the safe handling of 2,2-Dimethylbutanal.
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Routes of Exposure Potential Health Effects
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Caption: Potential health hazards from 2,2-Dimethylbutanal exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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